Cas no 1260770-79-3 (3-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 3-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1260770-79-3
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 5956412
• PubChem ID: 84696436
• Update Time: 2025-07-02

3-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-[2-fluoro-3-(trifluoromethyl)phenyl]-
• 3-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine
• 3-[2-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine
• EN300-1938234
• 1260770-79-3

• Inchi： 1S/C11H11F4N/c12-10-8(7-4-5-16-6-7)2-1-3-9(10)11(13,14)15/h1-3,7,16H,4-6H2
• InChI Key： VHRIURFYUCUNEO-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(C(F)(F)F)=C2F)C1

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 228.9±40.0 °C(Predicted)
• pka: 9.76±0.10(Predicted)

Additional information on 3-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine

Recent Advances in the Study of 3-(2-Fluoro-3-(Trifluoromethyl)phenyl)pyrrolidine (CAS: 1260770-79-3) and Its Applications in Chemical Biology and Medicine

The compound 3-(2-fluoro-3-(trifluoromethyl)phenyl)pyrrolidine (CAS: 1260770-79-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the role of 3-(2-fluoro-3-(trifluoromethyl)phenyl)pyrrolidine as a key intermediate in the synthesis of novel bioactive molecules. Its structure, characterized by a pyrrolidine ring and a fluorinated phenyl group, offers a versatile scaffold for the development of compounds with enhanced pharmacokinetic properties. Several studies have demonstrated its utility in modulating protein-protein interactions and enzyme activity, making it a promising candidate for targeting various diseases, including cancer and neurological disorders.

One of the most notable advancements in this area is the application of 3-(2-fluoro-3-(trifluoromethyl)phenyl)pyrrolidine in the design of selective kinase inhibitors. Researchers have successfully incorporated this moiety into small-molecule inhibitors that exhibit high affinity and specificity for kinases involved in oncogenic signaling pathways. These findings underscore the compound's potential as a valuable tool in the development of targeted cancer therapies.

In addition to its role in kinase inhibition, recent studies have explored the compound's ability to act as a modulator of neurotransmitter receptors. Preliminary data suggest that derivatives of 3-(2-fluoro-3-(trifluoromethyl)phenyl)pyrrolidine can influence the activity of G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological and psychiatric conditions. These findings open new avenues for the development of next-generation neuropharmaceuticals.

Another area of interest is the compound's potential in antimicrobial drug development. Researchers have synthesized analogs of 3-(2-fluoro-3-(trifluoromethyl)phenyl)pyrrolidine and evaluated their efficacy against drug-resistant bacterial strains. Early results indicate that these analogs exhibit potent antibacterial activity, particularly against Gram-positive pathogens, highlighting their potential as novel antimicrobial agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-(2-fluoro-3-(trifluoromethyl)phenyl)pyrrolidine-based compounds. Ongoing research is focused on addressing these issues through structural modifications and advanced formulation strategies. Future studies are expected to further elucidate the compound's mechanism of action and expand its therapeutic applications.

In conclusion, 3-(2-fluoro-3-(trifluoromethyl)phenyl)pyrrolidine (CAS: 1260770-79-3) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition, neurotransmitter modulation, and antimicrobial therapy underscore its potential to contribute significantly to drug discovery efforts. Continued research and development in this area are likely to yield innovative therapeutic agents with improved efficacy and safety profiles.